Synthesis of a cone-conformer bimodal calix[4]arene-crown-5 which forms a sensitive cesium ion sensing layer on gold-coated microcantilevers†

New Journal of Chemistry Pub Date: 2014-09-15 DOI: 10.1039/C4NJ01213E

Abstract

A “bimodal” or upper- and lower-rim functionalized “calix-crown-5” reported herein was unexpectedly formed preferentially in a cone conformation. This was confirmed both by NMR spectroscopy and by single-crystal X-ray crystallography. The thioacetate functionalities on the new calix-crown-5 enabled it to form stable SAMs on the Au surface of a microcantilever, and a sensitive cesium ion sensor.

Graphical abstract: Synthesis of a cone-conformer bimodal calix[4]arene-crown-5 which forms a sensitive cesium ion sensing layer on gold-coated microcantilevers
Synthesis of a cone-conformer bimodal calix[4]arene-crown-5 which forms a sensitive cesium ion sensing layer on gold-coated microcantilevers†
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